2-Methoxycarbonyl-3,6-dimethylbenzoic acid

• IUPAC Name: 2-methoxycarbonyl-3,6-dimethylbenzoic acid
• InChI: InChI=1S/C11H12O4/c1-6-4-5-7(2)9(11(14)15-3)8(6)10(12)13/h4-5H,1-3H3,(H,12,13)
• InChI Key: POJXDEQEBNIOHC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)C)C(=O)OC)C(=O)O
• Molecular Formula: C11H12O4
• Molecular Weight: 208.21 g/mol

Description

2-Methoxycarbonyl-3,6-dimethylbenzoic acid is a chemical compound with the molecular formula C11H12O4. It has a molecular weight of 208.21. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The molecular structure of 2-Methoxycarbonyl-3,6-dimethylbenzoic acid contains a total of 27 bonds. These include 15 non-H bonds, 8 multiple bonds, 3 rotatable bonds, 2 double bonds, and 6 aromatic bonds. The structure also includes 1 six-membered ring, 1 carboxylic acid (aromatic), 1 ester (aromatic), and 1 hydroxyl group.

Physical And Chemical Properties Analysis

2-Methoxycarbonyl-3,6-dimethylbenzoic acid is a powder that is stored at room temperature.

Scientific Research Applications

Catalyst in Methoxycarbonylation Reactions

2-Methoxycarbonyl-3,6-dimethylbenzoic acid, through its derivatives, plays a significant role as a catalyst in methoxycarbonylation processes. For instance, palladium complexes catalyze the methoxycarbonylation of alkynes, yielding unsaturated esters or engaging in cascade reactions to produce α,ω-diesters, such as dimethyl adipate from 1-butyne. This process demonstrates high activity and selectivity, highlighting the compound's utility in synthesizing esters and diesters pivotal in various industrial and pharmaceutical applications (Núñez Magro et al., 2010).

Synthesis of Complex Organic Molecules

The compound's derivatives are instrumental in synthesizing complex organic molecules, such as carbazomycin B. This process involves multiple steps, including iodination, acetylation, and radical arylation, showcasing the versatility and reactivity of 2-methoxycarbonyl-3,6-dimethylbenzoic acid derivatives in constructing biologically active compounds (Crich & Rumthao, 2004).

Facilitating Novel Synthesis Methods

Research has also explored the thermal decarboxylation of related compounds for novel synthesis methods. For instance, the thermal decarboxylation of specific derivatives in the presence of electron-rich aromatic compounds and Lewis acids can produce compounds like methyl-2,4-dimethoxysalicylate, which has potential anti-tumor properties. Such studies underscore the role of 2-methoxycarbonyl-3,6-dimethylbenzoic acid derivatives in developing new synthetic pathways and their implications in medicinal chemistry (Dabbagh et al., 2004).

Intermediate in Pharmaceutical Synthesis

Additionally, derivatives of 2-methoxycarbonyl-3,6-dimethylbenzoic acid serve as intermediates in synthesizing pharmaceutical compounds. For example, 2-(3-ethoxy-4-(methoxycarbonyl)phenyl) acetic acid (RGA) is a critical intermediate in manufacturing Repaglinide, a medication used to treat type 2 diabetes. This application highlights the compound's importance in drug synthesis and the broader pharmaceutical industry (Tang et al., 2019).

Safety and Hazards

The compound is classified under the GHS07 hazard class. It carries the warning signal word and has hazard statements H302, H315, H319, and H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.